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Compound of Interest

Compound Name:
1-(2-Aminonaphthalen-1-

yl)naphthalen-2-ol

Cat. No.: B153612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the chiral

compound 1-(2-Aminonaphthalen-1-yl)naphthalen-2-ol, also widely known by its synonym

(R/S)-NOBIN. Due to its importance as a ligand in asymmetric synthesis, understanding its

physical characteristics is crucial for its application and handling.

Core Physical Properties
The following table summarizes the available quantitative data for 1-(2-Aminonaphthalen-1-
yl)naphthalen-2-ol. It is important to note that experimental data for this compound is limited in

publicly accessible literature, and some properties are computed.
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Property Value Data Type Source

IUPAC Name

1-(2-

aminonaphthalen-1-

yl)naphthalen-2-ol

Identifier PubChem[1]

Synonyms

(R)-(+)-NOBIN, (S)-

(-)-NOBIN, (R/S)-2'-

Amino-1,1'-

binaphthalen-2-ol

Identifier PubChem[1]

CAS Number
137848-29-4 ((S)-

enantiomer)
Identifier Chem-Impex[2]

Molecular Formula C₂₀H₁₅NO Intrinsic PubChem[1]

Molecular Weight 285.35 g/mol Intrinsic Chem-Impex[2]

Appearance
White to light red to

green powder
Experimental Chem-Impex[2]

Melting Point 171 - 175 °C Experimental Chem-Impex[2]

Optical Rotation

[α]²⁰_D = -121° (c=1 in

THF) for (S)-

enantiomer

Experimental Chem-Impex[2]

Purity ≥ 98% (Chiral purity) Experimental Chem-Impex[2]

Experimental Protocols
A detailed experimental protocol for the synthesis of the (R)-enantiomer of 1-(2-
Aminonaphthalen-1-yl)naphthalen-2-ol ((R)-NOBIN) from (R)-(+)-1,1'-binaphthyl-2,2'-

diamine ((R)-BINAM) has been reported.[3]

Synthesis of (R)-NOBIN (1 g scale)[3]

Reactants and Reagents:

(R)-BINAM (1 g, 3.52 mmol)
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1,4-dioxane (220 mL)

Deionized water (65 mL)

12 M Hydrochloric acid (47 mL)

Benzoyl peroxide (2.3 g, 9.5 mmol) dissolved in 1,4-dioxane (10 mL)

Procedure:

(R)-BINAM is dissolved in a mixture of 1,4-dioxane, deionized water, and 12 M HCl in a

reaction flask.

The solution is heated to 85 °C for 6 hours under an argon atmosphere.

A solution of benzoyl peroxide in 1,4-dioxane is added dropwise to the reaction flask over

a period of 5 hours using a syringe pump.

The crude reaction mixture is then neutralized with a saturated solution of sodium

bicarbonate until the pH is approximately 8.

The solvent is evaporated, and the crude material is redissolved in a 1:1 mixture of

deionized water and ethyl acetate.

The organic products are extracted with ethyl acetate.

(R)-NOBIN is isolated and purified using preparative High-Performance Liquid

Chromatography (HPLC).

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of (R)-NOBIN.

Reaction Setup Workup Purification

Dissolve (R)-BINAM in
1,4-dioxane, DI water, and HCl

Heat to 85°C
for 6 hours under Argon

Add Benzoyl Peroxide
solution dropwise over 5 hours

Neutralize with
saturated NaHCO3

After reaction completion Evaporate Solvent Redissolve in
DI water/Ethyl Acetate

Extract with
Ethyl Acetate

Isolate and Purify
by preparative HPLC

Organic Phase (R)-NOBIN Product
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for (R)-NOBIN.

Note on Signaling Pathways: To date, there is no publicly available scientific literature

describing specific signaling pathways or biological mechanisms of action for 1-(2-
Aminonaphthalen-1-yl)naphthalen-2-ol. Its primary application is in the field of chemical

synthesis as a chiral ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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